![molecular formula C19H17N3O4S B3478467 2-(2,3-dimethylphenoxy)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B3478467.png)
2-(2,3-dimethylphenoxy)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide
Overview
Description
2-(2,3-dimethylphenoxy)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide, commonly known as DMNTA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. DMNTA is a thiazole derivative that has been synthesized through a multi-step process and has shown promising results in various preclinical studies.
Mechanism of Action
The mechanism of action of DMNTA is not fully understood, but it is believed to act through multiple pathways. DMNTA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. DMNTA has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the production of pro-inflammatory cytokines. Inhibition of NF-κB has been shown to have anti-inflammatory properties. DMNTA has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
DMNTA has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the activity of HDACs, which leads to the upregulation of pro-apoptotic genes and downregulation of anti-apoptotic genes. DMNTA has also been shown to inhibit the activity of NF-κB, which leads to the downregulation of pro-inflammatory cytokines. DMNTA has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
DMNTA has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an interesting subject for research. DMNTA has shown promising results in various preclinical studies, which makes it a potential therapeutic candidate. However, there are also some limitations for lab experiments. DMNTA is a complex compound that requires a multi-step synthesis process, which may make it difficult to obtain in large quantities. DMNTA is also a relatively new compound, which means that there is limited information available on its pharmacokinetics and toxicity.
Future Directions
There are several future directions for DMNTA research. One direction is to further investigate the mechanism of action of DMNTA and its effects on various signaling pathways. Another direction is to study the pharmacokinetics and toxicity of DMNTA in animal models. Additionally, DMNTA could be studied in combination with other therapeutic agents to determine its potential synergistic effects. Finally, DMNTA could be studied in clinical trials to determine its potential therapeutic efficacy in humans.
Conclusion:
DMNTA is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. DMNTA has been synthesized through a multi-step process and has shown promising results in various preclinical studies. DMNTA has been shown to inhibit the growth of cancer cells, have anti-inflammatory properties, and have neuroprotective properties. DMNTA has several advantages for lab experiments, but there are also some limitations. There are several future directions for DMNTA research, including further investigation of its mechanism of action, pharmacokinetics, toxicity, and potential therapeutic efficacy in humans.
Scientific Research Applications
DMNTA has been extensively studied for its potential therapeutic properties in various preclinical studies. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. DMNTA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. DMNTA has been shown to have neuroprotective properties by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4S/c1-12-5-3-8-17(13(12)2)26-10-18(23)21-19-20-16(11-27-19)14-6-4-7-15(9-14)22(24)25/h3-9,11H,10H2,1-2H3,(H,20,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGUSHGYVPVMCOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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